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For Researchers, Scientists, and Drug Development Professionals

Helium-3 (³He) is a light, stable isotope of helium of significant interest across various scientific

and technical fields, from nuclear fusion research to cryogenics and medical imaging. Its

unique nuclear structure, consisting of two protons and one neutron, imparts a distinct set of

properties that differentiate it from the more common Helium-4 isotope.[1][2][3][4] This guide

provides an in-depth overview of the fundamental nuclear characteristics of Helium-3, its key

nuclear reactions, and the experimental methodologies used to determine these properties.

Fundamental Nuclear Properties
The nucleus of Helium-3, often referred to as a helion, is one of only two stable nuclides with

more protons than neutrons, the other being protium (¹H).[1][5] This composition directly

influences its fundamental properties, which are summarized in the table below.

Table 1: Core Nuclear Properties of Helium-3
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Property Value Unit

Protons (Z) 2 -

Neutrons (N) 1 -

Mass Number (A) 3 -

Isotopic Mass 3.016029322 Da

Mass Excess 14931.204 ± 0.001 keV

Binding Energy 7718.058 ± 0.002 keV

Binding Energy per Nucleon ~2.573 MeV

Spin (I) 1/2 ħ

Parity + -

Half-life Stable -

Natural Abundance

(Atmospheric)
0.000137% (1.37 ppm) %

Sources:[1][5][6][7]

Helium-3 is a fermion due to its half-integer spin, a characteristic that leads to quantum

mechanical behaviors distinctly different from the bosonic Helium-4.[1] Its stability is notable; it

is a primordial nuclide and is also produced through the beta decay of tritium (³H) with a half-life

of 12.3 years.[1][4]
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Constituents

Helium-3 Nucleus (Helion)

Resulting Nuclear Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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